Cas no 942577-24-4 (Bicyclo[2.2.1]heptane, 2-ethynyl-)

• Product Name: Bicyclo[2.2.1]heptane, 2-ethynyl-
• CAS No: 942577-24-4
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 1000792
• PubChem ID: 15174712
• Update Time: 2025-05-22

Bicyclo[2.2.1]heptane, 2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 2-ethynyl-
• EN300-787599
• Bicyclo[2.2.1]heptane, 2-ethynyl-
• 942577-24-4
• 2-Ethynylbicyclo[2.2.1]heptane

• Inchi： 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h1,7-9H,3-6H2
• InChI Key： QCTKYLGLQSQNPD-UHFFFAOYSA-N
• SMILES： C12CCC(CC1C#C)C2

Computed Properties

• Exact Mass: 120.093900383g/mol
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo[2.2.1]heptane, 2-ethynyl-

Bicyclo[2.2.1]heptane, 2-ethynyl-

Bicyclo[2.2.1]heptane, 2-ethynyl- is a unique bicyclic compound with the CAS number 942577-24-4. This compound belongs to the class of bicyclic hydrocarbons and is characterized by its rigid bicyclo[2.2.1]heptane framework with an ethynyl group attached at the 2-position. The structure of this compound makes it highly interesting for various applications in organic synthesis, materials science, and drug discovery.

The bicyclo[2.2.1]heptane system is a well-known framework in organic chemistry due to its stability and rigidity. The addition of an ethynyl group at the 2-position introduces a new level of reactivity and functionalization potential. This modification allows for the exploration of novel chemical transformations and applications that were previously unattainable with the parent bicyclo[2.2.1]heptane structure.

Recent studies have highlighted the importance of Bicyclo[2.2.1]heptane, 2-ethynyl- in the development of advanced materials. Researchers have utilized this compound as a building block for constructing rigid and lightweight polymers, which find applications in aerospace and automotive industries. The ethynyl group's ability to undergo polymerization under specific conditions has made it a valuable component in the synthesis of high-performance materials.

In the field of drug discovery, Bicyclo[2.2.1]heptane, 2-ethynyl- has shown promise as a scaffold for developing bioactive molecules. Its rigid structure provides an ideal platform for incorporating functional groups that can interact with biological targets such as enzymes and receptors. Recent research has demonstrated its potential in designing inhibitors for various disease-related proteins, opening new avenues for therapeutic development.

The synthesis of Bicyclo[2.2.1]heptane, 2-ethynyl- involves a combination of cycloaddition reactions and subsequent functionalization steps. The most common approach involves the Diels-Alder reaction to form the bicyclic framework, followed by selective oxidation or substitution reactions to introduce the ethynyl group at the desired position.

One of the key advantages of this compound is its versatility in undergoing various chemical transformations while maintaining its structural integrity. For instance, the ethynyl group can be used as a site for click chemistry reactions, enabling the construction of complex molecular architectures with high precision.

Moreover, recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity patterns of Bicyclo[2.2.1]heptane, 2-ethynyl-. These studies have revealed that the compound exhibits unique electronic characteristics due to its rigid structure and conjugated system formed by the ethynyl group.

In conclusion, Bicyclo[2.2.1]heptane, 2-ethynyl- stands out as a versatile and valuable compound in modern organic chemistry and materials science.